molecular formula C10H8O3S B8802279 Methyl 6-hydroxybenzo[b]thiophene-2-carboxylate

Methyl 6-hydroxybenzo[b]thiophene-2-carboxylate

Cat. No.: B8802279
M. Wt: 208.24 g/mol
InChI Key: ARRVKGJATNJVBW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 6-hydroxybenzo[b]thiophene-2-carboxylate is a useful research compound. Its molecular formula is C10H8O3S and its molecular weight is 208.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H8O3S

Molecular Weight

208.24 g/mol

IUPAC Name

methyl 6-hydroxy-1-benzothiophene-2-carboxylate

InChI

InChI=1S/C10H8O3S/c1-13-10(12)9-4-6-2-3-7(11)5-8(6)14-9/h2-5,11H,1H3

InChI Key

ARRVKGJATNJVBW-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CC2=C(S1)C=C(C=C2)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

The above prepared 6-methoxy-benzo[b]thiophene-2-carboxylic acid methyl ester (0.200 g, 0.900 mmol) was dissolved in 5.5 mL of CH2Cl2, cooled to 0° C., and treated with BBr3 (1.90 mL of 1M solution in CH2Cl2, 2 eq.). After 3 additional h at ambient temperature, the reaction mixture was carefully poured onto crashed ice, twofold extracted with AcOEt, washed with water and brine, dried over magnesium sulfate, and evaporated to dryness. Flash chromatography (SiO2, hexane/AcOEt=8/2) gave 0.061 g of the title compound as light brown solid.
Quantity
0.2 g
Type
reactant
Reaction Step One
Name
Quantity
1.9 mL
Type
reactant
Reaction Step Two
Quantity
5.5 mL
Type
solvent
Reaction Step Three

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